Cas no 1585246-23-6 (Benzothiazine derivative 1)
Benzothiazine derivative 1 Chemical and Physical Properties
Names and Identifiers
-
- 1585246-23-6
- ON 108600
- Benzothiazine derivative 1
- CHEMBL5280761
- SCHEMBL15612417
- SCHEMBL15612419
- BDBM50613088
- HY-156816
- CS-0897763
-
- Inchi: 1S/C22H14Cl2N2O6S2/c23-15-2-1-3-16(24)14(15)11-34(31,32)13-5-7-20-17(10-13)25-22(28)21(33-20)9-12-4-6-19(27)18(8-12)26(29)30/h1-10,27H,11H2,(H,25,28)/b21-9-
- InChI Key: DOMBZVXKSRQDOJ-NKVSQWTQSA-N
- SMILES: ClC1C=CC=C(C=1CS(C1=CC=C2C(=C1)NC(/C(=C/C1C=CC(=C(C=1)[N+](=O)[O-])O)/S2)=O)(=O)=O)Cl
Computed Properties
- Exact Mass: 535.9670339g/mol
- Monoisotopic Mass: 535.9670339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 911
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 163Ų
Benzothiazine derivative 1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2477666-1mg |
(Z)-6-((2,6-Dichlorobenzyl)sulfonyl)-2-(4-hydroxy-3-nitrobenzylidene)-2H-benzo[b][1,4]thiazin-3(4H)-one |
1585246-23-6 | 98% | 1mg |
$290.0 | 2025-03-01 | |
| Ambeed | A2477666-5mg |
(Z)-6-((2,6-Dichlorobenzyl)sulfonyl)-2-(4-hydroxy-3-nitrobenzylidene)-2H-benzo[b][1,4]thiazin-3(4H)-one |
1585246-23-6 | 98% | 5mg |
$630.0 | 2025-03-01 | |
| Ambeed | A2477666-10mg |
(Z)-6-((2,6-Dichlorobenzyl)sulfonyl)-2-(4-hydroxy-3-nitrobenzylidene)-2H-benzo[b][1,4]thiazin-3(4H)-one |
1585246-23-6 | 98% | 10mg |
$1020.0 | 2025-03-01 | |
| Ambeed | A2477666-1mg |
(Z)-6-((2,6-Dichlorobenzyl)sulfonyl)-2-(4-hydroxy-3-nitrobenzylidene)-2H-benzo[b][1,4]thiazin-3(4H)-one |
1585246-23-6 | 98% | 1mg |
$2900.0 | 2025-06-04 |
Benzothiazine derivative 1 Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on Benzothiazine derivative 1
Benzothiazine Derivative 1 (CAS No. 1585246-23-6): An Emerging Compound in Medicinal Chemistry
Benzothiazine derivative 1 (CAS No. 1585246-23-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to Benzothiazine derivative 1.
The chemical structure of Benzothiazine derivative 1 is characterized by a benzothiazine core with specific functional groups that contribute to its pharmacological properties. The benzothiazine scaffold is a six-membered ring containing a sulfur atom and a nitrogen atom, which provides a rigid and planar structure. This structural rigidity is crucial for the compound's ability to interact with various biological targets. Recent studies have shown that the presence of specific substituents on the benzothiazine ring can significantly enhance the compound's potency and selectivity.
The synthesis of Benzothiazine derivative 1 typically involves multi-step reactions that are designed to introduce the desired functional groups onto the benzothiazine core. One common approach is the condensation of an appropriate thiophenol with an aldehyde or ketone, followed by cyclization to form the benzothiazine ring. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic approaches, have been developed to improve the yield and purity of the final product. These methods not only enhance the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.
One of the key areas of research involving Benzothiazine derivative 1 is its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have demonstrated that Benzothiazine derivative 1 exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to downregulate the expression of inflammatory genes through mechanisms involving NF-κB signaling pathways.
Another promising application of Benzothiazine derivative 1 is in pain management. Chronic pain is a significant healthcare challenge that affects millions of people worldwide. Research has shown that Benzothiazine derivative 1 possesses analgesic properties by modulating pain signaling pathways in the central nervous system. Specifically, it has been found to inhibit voltage-gated sodium channels (Nav) and transient receptor potential (TRP) channels, which are key targets for pain relief.
In addition to its anti-inflammatory and analgesic properties, Benzothiazine derivative 1 has also shown potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have demonstrated that Benzothiazine derivative 1 can protect neurons from oxidative stress and apoptosis by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that Benzothiazine derivative 1 may have therapeutic potential in treating neurodegenerative disorders.
The pharmacokinetic properties of Benzothiazine derivative 1 have also been extensively studied to optimize its therapeutic efficacy. Pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are critical for drug development. Recent studies have shown that Benzothiazine derivative 1 exhibits favorable pharmacokinetic profiles, including good oral bioavailability, low plasma protein binding, and minimal hepatic metabolism. These properties make it an attractive candidate for further clinical development.
Clinical trials are currently underway to evaluate the safety and efficacy of Benzothiazine derivative 1 in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are ongoing to assess its efficacy in treating specific conditions such as chronic pain and neurodegenerative disorders.
In conclusion, Benzothiazine derivative 1 (CAS No. 1585246-23-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that Benzothiazine derivative 1 will play an increasingly important role in advancing our understanding and treatment of various diseases.
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